Cas no 81612-57-9 (bis{11,12-dihydroxy-21-methoxy-15-[(3-methylbutanoyl)oxy]-2,16,21-trioxo-13,20-epoxypicras-3-en-3-yl} butanedioate)

• Product Name: bis{11,12-dihydroxy-21-methoxy-15-[(3-methylbutanoyl)oxy]-2,16,21-trioxo-13,20-epoxypicras-3-en-3-yl} butanedioate
• CAS No: 81612-57-9
• MF: C₅₆H₇₀O₂₄
• MW: 1127.14061975479
• CID: 1804203
• PubChem ID: 157907
• Update Time: 2025-04-21

bis{11,12-dihydroxy-21-methoxy-15-[(3-methylbutanoyl)oxy]-2,16,21-trioxo-13,20-epoxypicras-3-en-3-yl} butanedioate Chemical and Physical Properties

Names and Identifiers

• bis{11,12-dihydroxy-21-methoxy-15-[(3-methylbutanoyl)oxy]-2,16,21-trioxo-13,20-epoxypicras-3-en-3-yl} butanedioate
• Picras-3-en-21-oic acid, 3,3'-((1,4-dioxo-1,4-butanediyl)bis(oxy))bis(13,20-epoxy-11,12-dihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-, dimethyl ester, (11beta,12alpha,15beta)-(11'beta,12'alpha,15'beta)-
• 81612-57-9
• Bisdihydrobrusatolyl succinate

• Inchi： 1S/C56H70O24/c1-21(2)13-33(61)79-39-43-53-19-73-55(43,49(69)71-9)45(65)35(63)41(53)51(7)17-27(57)37(23(5)25(51)15-29(53)75-47(39)67)77-31(59)11-12-32(60)78-38-24(6)26-16-30-54-20-74-56(50(70)72-10,46(66)36(64)42(54)52(26,8)18-28(38)58)44(54)40(48(68)76-30)80-34(62)14-22(3)4/h21-22,25-26,29-30,35-36,39-46,63-66H,11-20H2,1-10H3
• InChI Key： USBSMPUYXKBFQC-UHFFFAOYSA-N
• SMILES： O1CC23C4CC5C(C)=C(C(CC5(C)C2C(C(C1(C(=O)OC)C3C(C(=O)O4)OC(CC(C)C)=O)O)O)=O)OC(CCC(=O)OC1C(CC2(C)C(C=1C)CC1C34COC(C(=O)OC)(C(C(C32)O)O)C4C(C(=O)O1)OC(CC(C)C)=O)=O)=O

Computed Properties

• Exact Mass: 1126.42570310g/mol
• Monoisotopic Mass: 1126.42570310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 80
• Rotatable Bond Count: 19
• Complexity: 2630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 344Ų